Cas no 24405-57-0 (β-Rotunol)

• Product Name: β-Rotunol
• CAS No: 24405-57-0
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 1080949
• PubChem ID: 5321005
• Update Time: 2025-04-20

β-Rotunol Chemical and Physical Properties

Names and Identifiers

• β-Rotunol
• [ "" ]
• AKOS032962635
• (4aR,6R,8aS)-4a-hydroxy-4,8a-dimethyl-6-prop-1-en-2-yl-5,6,7,8-tetrahydro-1H-naphthalen-2-one
• HY-N2931
• 24405-57-0
• CS-0023545
• beta-Rotunol
• [4aR-(4aalpha,6alpha,8aalpha)]-4a,5,6,7,8,8a-hexahydro-4a-hydroxy-4,8a-dimethyl-6-(1-methylethenyl)-2(1H)-naphthalenone
• [4aS-(4aalpha,6beta,8abeta)]-4a,5,6,7,8,8a-hexahydro-4a-hydroxy-4,8a-dimethyl-6-(1-methylethenyl)-2(1H)-naphthalenone
• (+)-beta-Rotunol
• (4aR)-4a,5,6,7,8,8a-Hexahydro-4aalpha-hydroxy-6alpha-isopropenyl-4,8aalpha-dimethylnaphthalene-2(1H)-one

• Inchi： 1S/C15H22O2/c1-10(2)12-5-6-14(4)9-13(16)7-11(3)15(14,17)8-12/h7,12,17H,1,5-6,8-9H2,2-4H3/t12-,14+,15+/m1/s1
• InChI Key： WDFLKCAWQQMJCA-SNPRPXQTSA-N
• SMILES： O[C@@]12C(C)=CC(C[C@]1(C)CC[C@@H](C(=C)C)C2)=O

Computed Properties

• Exact Mass: 234.16200
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.073±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 118-119 ºC
• Boiling Point: 351.4±42.0 °C at 760 mmHg
• Flash Point: 149.7±20.5 °C
• Solubility: Very slightly soluble (0.82 g/l) (25 º C),
• PSA: 37.30000
• LogP: 3.01910
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

β-Rotunol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids